Cas no 2361876-07-3 (N-[(4-Fluorophenyl)-phenylmethyl]-N-methyl-1-prop-2-enoylpiperidine-4-carboxamide)

• Product Name: N-[(4-Fluorophenyl)-phenylmethyl]-N-methyl-1-prop-2-enoylpiperidine-4-carboxamide
• CAS No: 2361876-07-3
• MF: C₂₃H₂₅FN₂O₂
• MW: 380.455209493637
• CID: 5866329
• PubChem ID: 145904069
• Update Time: 2025-07-19

N-[(4-Fluorophenyl)-phenylmethyl]-N-methyl-1-prop-2-enoylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2361876-07-3
• Z3672056516
• N-[(4-Fluorophenyl)-phenylmethyl]-N-methyl-1-prop-2-enoylpiperidine-4-carboxamide
• N-[(4-fluorophenyl)(phenyl)methyl]-N-methyl-1-(prop-2-enoyl)piperidine-4-carboxamide
• EN300-26580939

• Inchi： 1S/C23H25FN2O2/c1-3-21(27)26-15-13-19(14-16-26)23(28)25(2)22(17-7-5-4-6-8-17)18-9-11-20(24)12-10-18/h3-12,19,22H,1,13-16H2,2H3
• InChI Key： FCBHRHKSASAQBB-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C1C=CC=CC=1)N(C)C(C1CCN(C(C=C)=O)CC1)=O

Computed Properties

• Exact Mass: 380.19000621g/mol
• Monoisotopic Mass: 380.19000621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 40.6Ų